Bis(trimethylsilyl) sulfate

Specification

• CAS No.: 18306-29-1
• Molecular Formula: C6H18O4SSi2
• Molecular Weight: 242.44 g/mol
• IUPAC Name: bis(trimethylsilyl) sulfate
• Standard InChI: InChI=1S/C6H18O4SSi2/c1-12(2,3)9-11(7,8)10-13(4,5)6/h1-6H3
• Standard InChI Key: KRUQDZRWZXUUAD-UHFFFAOYSA-N
• SMILES: C[Si](C)(C)OS(=O)(=O)O[Si](C)(C)C
• Canonical SMILES: C[Si](C)(C)OS(=O)(=O)O[Si](C)(C)C

Introduction

Physical and Chemical Properties

Bis(trimethylsilyl) sulfate possesses distinct physical and chemical characteristics that define its behavior in laboratory and industrial applications. Understanding these properties is crucial for proper handling and utilization of this compound.

Basic Information

The fundamental properties of Bis(trimethylsilyl) sulfate are outlined in the table below:

Property	Value
CAS Number	18306-29-1
IUPAC Name	Bis(trimethylsilyl) sulfate
Molecular Formula	C6H18O4SSi2
Molecular Weight	242.44 g/mol
EINECS	242-192-0
Appearance	Beige to brownish low melting crystals
Physical State	Powder/Solid
Odor	Odorless

These basic properties form the foundation for understanding the compound's behavior in various chemical environments and applications.

Physical Properties

The physical properties of Bis(trimethylsilyl) sulfate contribute to its handling characteristics and determine appropriate storage and usage conditions:

Physical Property	Value
Melting Point	41-44 °C
Boiling Point	239.4 °C at 760 mmHg
Density	1.041 g/cm³
Flash Point	72.2 °C
Index of Refraction	1.425
Molar Refractivity	59.63 cm³
Molar Volume	232.8 cm³
Surface Tension	23.3 dyne/cm
Enthalpy of Vaporization	45.7 kJ/mol
Vapor Pressure	0.0622 mmHg at 25 °C

These properties highlight that Bis(trimethylsilyl) sulfate is a solid at room temperature with a relatively low melting point, making it somewhat easier to handle in laboratory settings when properly stored.

Chemical Reactivity

The chemical reactivity of Bis(trimethylsilyl) sulfate is characterized by several important features:

• Moisture Sensitivity: The compound is highly sensitive to moisture and water, undergoing hydrolysis when exposed to humid conditions.

• Stability: Under normal conditions and proper storage, the compound remains stable but requires protection from moisture to maintain its integrity.

• Incompatibilities: It is incompatible with strong oxidizing agents, which can lead to hazardous reactions.

• Thermal Decomposition: When subjected to thermal decomposition, it can release irritating gases and vapors, which contributes to its hazard profile.

The reactivity pattern of this compound is dominated by the labile nature of the Si-O bonds, which can undergo cleavage during reactions with nucleophiles, contributing to its utility in organic synthesis.

Synthesis and Preparation

Synthetic Routes

While specific synthesis information is limited in the search results, the preparation of Bis(trimethylsilyl) sulfate typically involves reactions of sulfur-containing compounds with silicon-based reagents under anhydrous conditions. Given its moisture sensitivity, all synthetic procedures must rigorously exclude water.

Applications in Chemical Synthesis

Bis(trimethylsilyl) sulfate serves various functions in chemical synthesis, making it a valuable reagent in organic chemistry.

Analytical Characterization

Identification Methods

Various analytical techniques can be employed to identify and characterize Bis(trimethylsilyl) sulfate:

• Spectroscopic Methods:

  • Nuclear Magnetic Resonance (NMR) spectroscopy

  • Infrared (IR) spectroscopy to identify characteristic Si-O and S=O stretching frequencies

  • Mass spectrometry for molecular weight confirmation

• Physical Property Analysis:

  • Melting point determination (41-44°C) as a purity indicator

  • Refractive index measurement (1.425)

• Chemical Tests:

  • Hydrolysis behavior in controlled conditions

  • Reactivity with model compounds

These analytical methods provide comprehensive characterization of the compound's structure, purity, and properties.

Current Research and Future Perspectives

Future Directions

Potential future directions for research and application of Bis(trimethylsilyl) sulfate may include:

• Development of more efficient and selective sulfonation reactions

• Application in the synthesis of pharmaceutically relevant compounds

• Exploration of catalytic applications

• Investigation of its utility in materials science for surface modification

As research continues, the full potential of this versatile reagent in organic synthesis and other fields will likely be further realized.

Comparative Analysis

Advantages and Limitations

When compared to other sulfonating and silylating agents, Bis(trimethylsilyl) sulfate presents specific advantages and limitations:

Aspect	Advantages	Limitations
Reactivity	Controlled reactivity for selective transformations	Moisture sensitivity requires careful handling
Versatility	Useful for both sulfonation and silylation reactions	Moderate yields in some applications
Safety	Well-defined hazard profile	Corrosive and flammable nature requires strict safety measures
Stability	Stable when properly stored	Requires refrigeration and protection from moisture

This comparative analysis highlights the trade-offs associated with using Bis(trimethylsilyl) sulfate in chemical applications and emphasizes the importance of considering both its capabilities and constraints.